Cas no 1069115-16-7 (Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate)

Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate structure
1069115-16-7 structure
Product Name:Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
CAS No:1069115-16-7
MF:C10H8BrF3O2
MW:297.068532943726
MDL:MFCD30478480
CID:829538
PubChem ID:86712710
Update Time:2024-11-04

Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(2-bromo-5-(trifluoromethyl)phenyl)acetate
    • Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
    • KDILYTLSFXYMOU-UHFFFAOYSA-N
    • SY129122
    • MFCD30478480
    • SCHEMBL15524132
    • AC2838
    • 1069115-16-7
    • Methyl 2-bromo-5-(trifluoromethyl)phenylacetate
    • Methyl2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
    • CS-12647
    • AKOS030524546
    • MDL: MFCD30478480
    • Inchi: 1S/C10H8BrF3O2/c1-16-9(15)5-6-4-7(10(12,13)14)2-3-8(6)11/h2-4H,5H2,1H3
    • InChI Key: KDILYTLSFXYMOU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(F)(F)F)C=C1CC(=O)OC

Computed Properties

  • Exact Mass: 295.96598g/mol
  • Monoisotopic Mass: 295.96598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.3

Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D684990-0.25g
Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
1069115-16-7 95%
0.25g
$165 2024-07-20
eNovation Chemicals LLC
D684990-1g
Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
1069115-16-7 95%
1g
$395 2024-07-20
eNovation Chemicals LLC
D684990-5g
Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
1069115-16-7 95%
5g
$1085 2024-07-20
1PlusChem
1P01DF83-100mg
Methyl2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
1069115-16-7 ≥95%
100mg
$172.00 2023-12-26
1PlusChem
1P01DF83-250mg
Methyl2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
1069115-16-7 ≥95%
250mg
$199.00 2023-12-26
1PlusChem
1P01DF83-1g
Methyl2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
1069115-16-7 ≥95%
1g
$448.00 2023-12-26
Aaron
AR01DFGF-100mg
Methyl2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
1069115-16-7 95%
100mg
$92.00 2025-02-13
Aaron
AR01DFGF-250mg
Methyl2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
1069115-16-7 95%
250mg
$156.00 2025-02-13
Aaron
AR01DFGF-1g
Methyl2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
1069115-16-7 95%
1g
$419.00 2025-02-13
A2B Chem LLC
AX05075-100mg
Methyl2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
1069115-16-7 97%
100mg
$113.00 2024-04-20
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.